Cas no 2097917-87-6 (5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide
• CAS No: 2097917-87-6
• MF: C₁₅H₂₁N₃O₂S₂
• MW: 339.476140737534
• CID: 5469382
• Update Time: 2025-05-21

5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide
• 5-ethyl-N-(4-pyrazol-1-ylcyclohexyl)thiophene-2-sulfonamide

• Inchi： 1S/C15H21N3O2S2/c1-2-14-8-9-15(21-14)22(19,20)17-12-4-6-13(7-5-12)18-11-3-10-16-18/h3,8-13,17H,2,4-7H2,1H3
• InChI Key： LZJFOXLCGUXMKI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(NC1CCC(CC1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 339.10751927 g/mol
• Monoisotopic Mass: 339.10751927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.5
• XLogP3: 3
• Topological Polar Surface Area: 101

Additional information on 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide

Research Briefing on 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide (CAS: 2097917-87-6)

In recent years, the compound 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide (CAS: 2097917-87-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential as a therapeutic agent, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the thiophene sulfonamide core and the pyrazole-substituted cyclohexyl moiety, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide. One key area of investigation is its role as a potent inhibitor of certain protein kinases, which are critical regulators of cellular signaling pathways. Research has demonstrated that this compound exhibits high affinity and specificity for targeted kinases, making it a valuable tool for both basic research and drug development.

In vitro and in vivo studies have further highlighted the therapeutic potential of this compound. For instance, preclinical models have shown that 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide can effectively inhibit tumor growth in certain cancer types by disrupting key signaling cascades. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized to enhance its clinical applicability.

The synthesis and structural optimization of 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of analogs with improved efficacy and reduced off-target effects. These developments underscore the compound's versatility and its potential as a lead candidate for further drug discovery efforts.

In conclusion, 5-ethyl-N-[4-(1H-pyrazol-1-yl)cyclohexyl]thiophene-2-sulfonamide represents a promising avenue for therapeutic intervention in various diseases. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological profile, and explore its potential in combination therapies. The continued investigation of this compound is expected to yield valuable insights and contribute to the advancement of chemical biology and medicinal chemistry.